Cas no 571186-93-1 (Imatinib (Piperidine)-N,N-dioxide)

• Product Name: Imatinib (Piperidine)-N,N-dioxide
• CAS No: 571186-93-1
• MF: C₂₉H₃₁N₇O₃
• MW: 525.601545572281
• MDL: MFCD23795350
• CID: 847190
• Update Time: 2025-06-30

Imatinib (Piperidine)-N,N-dioxide Chemical and Physical Properties

Names and Identifiers

• iMatinib related substance B
• Imatinib (Piperidine)-N,N-dioxide
• 4-[(4-methyl-1,4-dioxidopiperazine-1,4-diium-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide
• RD-0071
• iMatinibrelatedsubstanceB
• 4-[(4-Methyl-1,4-dioxido-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide
• MFKGVMIUOYNDCV-UHFFFAOYSA-N
• 4-[(4-Methyl-1,4-dioxido-1-piperazinyl)-methyl]-N-{4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]-amino]-phenyl}-benzamide
• 4-[(4-Methyl-1,4-d

• MDL： MFCD23795350
• Inchi： 1S/C29H31N7O3/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-36(39)16-14-35(2,38)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)
• InChI Key： MFKGVMIUOYNDCV-UHFFFAOYSA-N
• SMILES： [O-][N+]1(CC2C=CC(C(NC3C=CC(C)=C(C=3)NC3N=CC=C(C4C=NC=CC=4)N=3)=O)=CC=2)CC[N+](C)(CC1)[O-]

Computed Properties

• Exact Mass: 525.24900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 800
• Topological Polar Surface Area: 116

Experimental Properties

• PSA: 138.66000
• LogP: 4.67910

Additional information on Imatinib (Piperidine)-N,N-dioxide

Comprehensive Overview of Imatinib (Piperidine)-N,N-dioxide (CAS No. 571186-93-1): Mechanism, Applications, and Research Insights

Imatinib (Piperidine)-N,N-dioxide (CAS No. 571186-93-1) is a chemically modified derivative of the well-known tyrosine kinase inhibitor Imatinib. This compound has garnered significant attention in pharmaceutical research due to its potential enhanced solubility and metabolic stability compared to its parent molecule. The piperidine-N,N-dioxide moiety introduces unique physicochemical properties, making it a subject of interest for drug formulation and targeted therapy development.

In recent years, the search for optimized kinase inhibitors has surged, with researchers exploring derivatives like Imatinib (Piperidine)-N,N-dioxide to address limitations such as bioavailability and resistance. Keywords like "Imatinib derivatives for cancer therapy" and "CAS 571186-93-1 solubility enhancement" reflect growing user interest in this niche. The compound’s mechanism involves binding to ATP sites of aberrant kinases, similar to Imatinib, but with potential modifications in binding affinity due to the N,N-dioxide group.

From an SEO perspective, queries such as "How does Imatinib (Piperidine)-N,N-dioxide differ from Imatinib?" or "Applications of CAS 571186-93-1 in oncology" highlight user intent for comparative and application-focused content. Studies suggest this derivative may exhibit improved pharmacokinetics, a hot topic in precision medicine discussions. Its role in overcoming drug resistance—a major challenge in chronic myeloid leukemia (CML) treatment—is also under investigation.

The synthesis of Imatinib (Piperidine)-N,N-dioxide typically involves oxidation of the piperidine ring in Imatinib, yielding a polar functional group that may enhance water solubility. This aligns with trends in drug delivery optimization, a frequently searched topic in pharmaceutical sciences. Analytical techniques like HPLC and NMR are critical for characterizing CAS No. 571186-93-1, ensuring purity for preclinical studies.

Beyond oncology, researchers are exploring this derivative’s potential in autoimmune disorders and fibrotic diseases, areas where kinase inhibition plays a key role. User searches for "novel Imatinib analogs 2024" or "Piperidine-N,N-dioxide drug candidates" indicate demand for cutting-edge updates. Collaborative efforts between academia and biotech firms are accelerating its translational research.

In summary, Imatinib (Piperidine)-N,N-dioxide (CAS No. 571186-93-1) represents an innovative stride in kinase inhibitor refinement. Its development resonates with current trends in personalized therapy and drug reformulation, addressing both scientific and patient-centric needs. As research progresses, this compound may pave the way for next-generation therapeutics with improved efficacy and safety profiles.